Cas no 726169-73-9 (Mocetinostat)
Mocetinostat (mgcd0103) is a potent, orally and isoform selective HDAC (class i/iv) inhibitor with IC50 of 0.15,0.29,1.66, and 0.59 for HDAC1, HDAC2, HDAC3, and hdac11, respectively μ M. Mocetinostat did not inhibit HDAC4, hdac5, HDAC6, HDAC7 or hdac8
Mocetinostat structure
Mocetinostat Properties
Names and Identifiers
-
- N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide
- Mocetinostat (MGCD0103)
- Mocetinostat
- MGCD0103
- Mocetinostat (MGCD0103,MG-0103)
- MOCETINOSTAT, FREE BASE
- N-(2-aminophenyl)-4-[[(4-pyridin-3-ylpyrimidin-2-yl)amino]methyl]benzamide
- MGCD010,3Mocetinostat
- MGCD-0103
- Mocetinostat,MGCD0103
- MGCD 0103
- MGCD0103 (Mocetinostat)
- MGCD0103(Mocetinostat)
- Mocetinostat (MGCD0103, MG0103)
- A6GWB8T96J
- Mocetinostat (USAN/INN)
- N-(2-aminophenyl)-4-[[[4-(3-pyridyl)pyrimidin-2-yl]amino]methyl]benzamide
- N-(2-aminophenyl)-4-({[4-(pyridin-3-yl)pyrimidin-2-yl
- CHEMBL272980
- CCG-208763
- Myeloperoxidase (USAN)
- BCP9000925
- NSC-760143
- 9003-99-0
- BRD-K16485616-001-01-4
- BDBM24624
- 726169-73-9
- n-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide
- D09641
- Q424869
- Mocetinostat [USAN]
- CHEBI:94525
- HY-12164
- J-522866
- HRNLUBSXIHFDHP-UHFFFAOYSA-N
- NSC760143
- MG 0103
- MG-0103
- N-(2-aminophenyl)-4-({[4-(pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzamide
- MOCETINOSTAT [WHO-DD]
- Mocetinostat (MGCD-0103)
- NCGC00263182-01
- NCGC00263182-02
- MLS006010181
- BRD-K16485616-001-04-8
- BD-0114
- NCGC00263182-11
- FT-0741876
- N-(2-aminophenyl)-4-((4-(pyridin-3-yl)pyrimidin-2-ylamino)methyl)benzamide
- SMR004701289
- GTPL7008
- DB11830
- BCP01814
- Benzamide, N-(2-aminophenyl)-4-(((4-(3-pyridinyl)-2-pyrimidinyl)amino)methyl)-
- AKOS016340325
- Mocetinostat [USAN:INN]
- FT-0627651
- EX-A049
- D09643
- N-(2-aminophenyl)-4-(((4-(pyridin-3-yl)pyrimidin-2-yl)amino)methyl)benzamide
- MOCETINOSTAT [INN]
- N-(2-Aminophenyl)-4-((4-pyridin-3-ylpyrimidin-2-ylamino)methyl)benzamide
- HMS3426I07
- N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide;MGCD0103;Mocetinostat;MGCD0103(Mocetinostat)
- 726169-73-9 (free base)
- s1122
- UNII-A6GWB8T96J
- MFCD10565970
- NS00071043
- SW218130-2
- SCHEMBL157027
- BCPP000163
- CS-0502
- Peroxidase
- DTXSID80222945
- AU-004/43508107
- N-(2-aminophenyl)-4-({[4-(3-pyridinyl)-2-pyrimidinyl]amino}methyl)benzamide
- HMS3654K06
- MG0103
- AC-30281
- SB16666
- STL556086
- BRD-K16485616-001-12-1
- BRD-K16485616-001-08-9
- MGCD0103 (Mocetinostat)?
- BBL102287
- BRD-K16485616-001-13-9
- +Expand
-
- MFCD10565970
- HRNLUBSXIHFDHP-UHFFFAOYSA-N
- 1S/C23H20N6O/c24-19-5-1-2-6-21(19)28-22(30)17-9-7-16(8-10-17)14-27-23-26-13-11-20(29-23)18-4-3-12-25-15-18/h1-13,15H,14,24H2,(H,28,30)(H,26,27,29)
- O=C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1)N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])[H]
Computed Properties
- 396.17000
- 3
- 6
- 6
- 396.16985928g/mol
- 30
- 538
- 0
- 0
- 0
- 0
- 0
- 1
- 2.8
- 106
Experimental Properties
- 4.71240
- 105.82000
- 1.73
- No data available
- No data available
- No data available
- 生物体外In Vitro:DMSO溶解度50 mg/mL(126.12 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
- No data available
- 1.341
Mocetinostat Security Information
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- H302-H315-H319-H335
- P261-P305+P351+P338
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Warning
Mocetinostat Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Mocetinostat Price
Mocetinostat Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:726169-73-9)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:726169-73-9)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:726169-73-9)
A LA DING
anhua.mao@aladdin-e.com
Mocetinostat Related Literature
-
Jufeng Sun,Cecilia C. Russell,Christopher J. Scarlett,Adam McCluskey RSC Med. Chem. 2020 11 164
-
M. Dvorakova,T. Vanek Med. Chem. Commun. 2016 7 2217
-
Philip Jones Med. Chem. Commun. 2012 3 135
-
Yukihiro Itoh,Takayoshi Suzuki,Naoki Miyata Mol. BioSyst. 2013 9 873
-
Michael Kohr,Niklas Papenkordt,Manfred Jung,Uli Kazmaier Org. Biomol. Chem. 2023 21 4382
-
Philip Jones Med. Chem. Commun. 2012 3 135
-
Yukihiro Itoh,Takayoshi Suzuki,Naoki Miyata Mol. BioSyst. 2013 9 873
-
Samir El-Rayes,Gomaa M. S.,Abouelmagd A.,Walid Fathalla,Ibrahim. A. I. Ali RSC Adv. 2019 9 13896
-
Thomas Beckers,Siavosh Mahboobi,Andreas Sellmer,Matthias Winkler,Emerich Eichhorn,Herwig Pongratz,Thomas Maier,Thomas Ciossek,Thomas Baer,Gerhard Kelter,Heinz-Herbert Fiebig,Mathias Schmidt Med. Chem. Commun. 2012 3 829
726169-73-9 (Mocetinostat) Related Products
- 1736-21-6(3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)
- 128221-48-7(Antimony tin oxide)
- 138098-81-4(ethyl 2-(2-chloroacetamido)-4-(4-methylphenyl)thiophene-3-carboxylate)
- 118896-96-1(4-Isoxazolepropanoicacid, b-amino-2,3-dihydro-5-methyl-3-oxo-,hydrobromide (1:1))
- 145678-87-1((-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine)
- 14919-36-9(Decanoyl-L-carnitine chloride)
- 144432-72-4(2-benzyl-1,2,5-thiadiazolidine 1,1-dioxide)
- 123983-05-1((R)-2-(1-Aminoethyl)phenol)
- 157730-74-0(4-(Thiophen-3-yl)benzaldehyde)
- 115918-63-3(Octanedioic-1,8-14C2acid (9CI))
Recommended suppliers
Amadis Chemical Company Limited
(CAS:726169-73-9)Mocetinostat
99%/99%
250mg/1g
217.0/584.0
atkchemica
(CAS:726169-73-9)Mocetinostat
95%+
1g/5g/10g/100g
discuss personally